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Compound of Interest

Compound Name: 2,2,5,5-Tetramethylhexane

Cat. No.: B086233 Get Quote

A Comparative Guide to 2,2,5,5-Tetramethylhexane
and Common Laboratory Solvents
For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of chemical research and drug development, the selection of an

appropriate solvent is a critical decision that can significantly influence reaction kinetics,

product yield, and purity. While a vast array of solvents are well-characterized and routinely

employed, the exploration of less common alternatives can offer unique advantages in specific

applications. This guide provides a comparative benchmark of the performance of 2,2,5,5-
tetramethylhexane against a selection of common laboratory solvents.

Due to a notable lack of documented specific applications and performance data for 2,2,5,5-
tetramethylhexane in the scientific literature, this guide will focus on a detailed comparison of

its fundamental physicochemical properties. This approach allows for an objective assessment

of its potential suitability as a solvent in various research and development contexts. The

solvents chosen for comparison—hexane, toluene, dichloromethane, ethanol, and acetone—

represent a range of polarities and chemical classes frequently utilized in laboratory settings.

Physicochemical Properties: A Comparative Analysis
The selection of a solvent is primarily guided by its physical and chemical characteristics. The

following table summarizes the key properties of 2,2,5,5-tetramethylhexane and the selected

common solvents.
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Property
2,2,5,5-
Tetrameth
ylhexane

Hexane Toluene
Dichloro
methane

Ethanol Acetone

Molecular

Formula
C₁₀H₂₂[1] C₆H₁₄ C₇H₈ CH₂Cl₂ C₂H₆O C₃H₆O

Molecular

Weight (

g/mol )

142.28[1] 86.18 92.14 84.93 46.07 58.08

Boiling

Point (°C)

137.4 -

138.8[2]
68.7 - 69 110.6 39.6 - 40 78.3 56.0 - 56.2

Melting

Point (°C)
-12.6[2] -95.3 -95.0 -96.7 -114.1 -94.9

Density

(g/mL at

20°C)

~0.734[3] ~0.655 ~0.867 ~1.327 ~0.789 ~0.791

Flash Point

(°C)
31.6[3] -22 4 N/A 13 -20

Polarity

Index (P')

~0.1

(estimated

for

alkanes)[4]

[5]

0.1[4][5] 2.4[4] 3.1[4] 4.3[5] 5.1[4]

Solubility in

Water
Insoluble Insoluble Insoluble

Slightly

Soluble
Miscible Miscible

Safety Hazard Summary
A critical aspect of solvent selection is a thorough understanding of the associated safety

hazards. The following table provides a summary of the key GHS hazard statements for each

solvent.
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Solvent GHS Hazard Statements

2,2,5,5-Tetramethylhexane

Lacking specific GHS classification in readily

available databases. As a branched alkane, it

should be handled as a flammable liquid.

Hexane

Highly flammable liquid and vapour. May be

fatal if swallowed and enters airways. Causes

skin irritation. May cause drowsiness or

dizziness. Suspected of damaging fertility. May

cause damage to organs through prolonged or

repeated exposure. Toxic to aquatic life with

long lasting effects.[6][7][8]

Toluene

Highly flammable liquid and vapour. May be

fatal if swallowed and enters airways. Causes

skin irritation. May cause drowsiness or

dizziness. Suspected of damaging fertility or the

unborn child. May cause damage to organs

through prolonged or repeated exposure.[9][10]

[11]

Dichloromethane

Causes skin irritation. Causes serious eye

irritation. May cause drowsiness or dizziness.

Suspected of causing cancer.[3][12][13][14][15]

Ethanol
Highly flammable liquid and vapour. Causes

serious eye irritation.[16][17][18][19][20]

Acetone

Highly flammable liquid and vapour. Causes

serious eye irritation. May cause drowsiness or

dizziness.[21][22][23][24]

Experimental Protocols
While specific experimental data for 2,2,5,5-tetramethylhexane is scarce, a general protocol

for solvent selection is a fundamental procedure in any research setting.
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General Protocol for Solvent Selection in a Chemical
Reaction

Define Reaction Requirements:

Solubility: Ensure all reactants are sufficiently soluble in the chosen solvent at the desired

reaction temperature.

Temperature Range: The solvent's boiling and freezing points must be compatible with the

intended reaction temperature.

Inertness: The solvent should not react with any of the reactants, products, or catalysts.

Polarity: The polarity of the solvent should be appropriate to facilitate the desired reaction

mechanism.

Initial Solvent Screening (Small Scale):

Conduct preliminary solubility tests with small quantities of each reactant in a selection of

candidate solvents.

Perform the reaction on a small scale in the most promising solvents identified in the

solubility tests.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC,

HPLC, NMR).

Optimization and Analysis:

Based on the initial screening, select the solvent that provides the best balance of reaction

rate, yield, and purity.

Consider the ease of solvent removal and product isolation during workup.

Evaluate the safety and environmental impact of the selected solvent.

Scale-up Considerations:
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Assess the cost and availability of the chosen solvent for larger-scale reactions.

Review and adapt safety procedures for handling larger volumes of the solvent.

Visualizations
Diagrams of Comparative Properties and Workflows
To visually represent the relationships between the solvents and the process of solvent

selection, the following diagrams have been generated using Graphviz.

Alkanes (Nonpolar) Aromatic Chlorinated Polar Protic Polar Aprotic

2,2,5,5-Tetramethylhexane HexaneSimilar Polarity TolueneIncreasing Polarity DichloromethaneIncreasing Polarity EthanolChange in Class & Polarity AcetoneSimilar Polarity, Different Protic Nature

Click to download full resolution via product page

Caption: Comparative map of solvents by chemical class and relative polarity.
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Caption: A generalized workflow for the systematic selection of a reaction solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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